Cas no 107584-83-8 (Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)-)

Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)- structure
107584-83-8 structure
Product Name:Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)-
CAS No:107584-83-8
MF:C30H44O4
MW:468.667969703674
CID:223513
PubChem ID:13943217
Update Time:2025-04-19

Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)- Chemical and Physical Properties

Names and Identifiers

    • Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)-
    • Firmanoic acid
    • (24E)-3,23-Dioxo-9b-lanosta-7,24-dien-26-oic acid
    • 107584-83-8
    • (E,6R)-2-Methyl-4-oxo-6-[(5R,9S,10R,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-2-enoic acid
    • CHEMBL4175257
    • Inchi: 1S/C30H44O4/c1-18(16-20(31)17-19(2)26(33)34)21-10-14-30(7)23-8-9-24-27(3,4)25(32)12-13-28(24,5)22(23)11-15-29(21,30)6/h8,17-18,21-22,24H,9-16H2,1-7H3,(H,33,34)/b19-17+/t18-,21-,22-,24+,28-,29-,30+/m1/s1
    • InChI Key: VHBAGJSLBGJYBT-WTIZRIRNSA-N
    • SMILES: O=C1CC[C@@]2(C)[C@@H](CC=C3[C@H]2CC[C@]2(C)[C@@H]([C@H](C)CC(/C=C(/C(=O)O)\C)=O)CC[C@]23C)C1(C)C

Computed Properties

  • Exact Mass: 468.32400
  • Monoisotopic Mass: 468.32395988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 970
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
  • PSA: 71.44000
  • LogP: 6.78690

Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)- Related Literature

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